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Compound Name: (r)-Tetrahydrothiophen-3-ol

Cat. No.: B020376 Get Quote

An In-depth Technical Guide to the Safety and Hazards of (R)-Tetrahydrothiophen-3-ol

Section 1: Executive Summary & Scope
This technical guide provides a comprehensive safety and hazard assessment of (R)-
Tetrahydrothiophen-3-ol (CAS RN: 100937-75-5), a heterocyclic compound of interest in

chemical synthesis and drug development.[1][2][3] For professionals in research and

development, a thorough understanding of a compound's hazard profile is paramount for

ensuring personnel safety and maintaining experimental integrity. This document synthesizes

available data to establish robust protocols for safe handling, storage, and emergency

response.

The primary hazards associated with (R)-Tetrahydrothiophen-3-ol are significant irritation to

the skin, eyes, and respiratory tract.[1] Due to a lack of exhaustive toxicological studies on this

specific enantiomer, this guide incorporates data from structurally related compounds, such as

Tetrahydrothiophen-3-one and the parent compound Tetrahydrothiophene, to build a more

complete risk profile. This approach, known as "read-across," is a standard practice in chemical

safety assessment where data gaps exist. All instances of data surrogacy are explicitly noted to

ensure scientific transparency. The core objective is to provide researchers and laboratory

managers with the critical information needed to perform a thorough risk assessment and

implement effective safety controls.

Section 2: Compound Identification and
Physicochemical Properties
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A clear identification of the compound and its physical properties is the foundation of a sound

safety assessment. These properties influence its behavior under laboratory conditions,

including its potential for aerosolization, evaporation, and reactivity.

Synonyms: (3R)-thiolan-3-ol, (R)-3-Hydroxy-tetrahydrothiophene[1][2] Molecular Formula:

C₄H₈OS[1][2] Molecular Weight: 104.17 g/mol [1]

The following table summarizes the known and predicted physicochemical properties.

Property Value Source

CAS Number 100937-75-5 [1][2]

Appearance Solid [4]

Boiling Point 201.2°C at 760 mmHg [4]

Flash Point 98.7°C [4]

Density 1.223 g/cm³ [4]

Vapor Pressure 0.077 mmHg at 25°C [4]

Section 3: Comprehensive Hazard Assessment
(R)-Tetrahydrothiophen-3-ol is classified as an irritant according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[1] A detailed understanding of its

specific hazards is crucial for risk mitigation.

GHS Classification
The compound is categorized with the signal word "Warning".[1] The following table details its

GHS hazard statements.
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GHS Classification Hazard Code Hazard Statement

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation

Specific Target Organ Toxicity

(Single Exposure)
H335 May cause respiratory irritation

Source: PubChem.[1]

Health Hazards
The primary health risks upon exposure are related to its irritant properties.

Inhalation: Inhalation of vapors or aerosols may cause respiratory tract irritation, leading to

symptoms such as coughing and shortness of breath.[1] High concentrations of the related

compound Tetrahydrothiophene can lead to central nervous system effects, including

headache, dizziness, and nausea.[5]

Skin Contact: Direct contact causes skin irritation, characterized by redness and discomfort.

[1] Prolonged exposure may lead to drying of the skin.[5]

Eye Contact: Causes serious eye irritation.[1] Symptoms include redness, pain, and

watering. Immediate and thorough rinsing is essential to prevent potential damage.

Ingestion: While specific data is limited, ingestion of related compounds may cause

gastrointestinal irritation.[6]

Physicochemical Hazards
While not classified as highly flammable, the flash point of the related compound

Tetrahydrothiophen-3-one is 78°C, indicating it is a combustible liquid.[7][8] Therefore, (R)-
Tetrahydrothiophen-3-ol should be kept away from open flames, sparks, and high-heat

sources.[5][8] Hazardous combustion products can include toxic gases such as carbon oxides

(CO, CO₂) and sulfur oxides.[8]
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Section 4: Risk Mitigation and Safe Handling
Protocols
A multi-layered approach combining engineering controls, personal protective equipment

(PPE), and stringent administrative procedures is required to handle (R)-Tetrahydrothiophen-
3-ol safely.

Laboratory Risk Assessment Workflow
The following diagram outlines a self-validating workflow for conducting a risk assessment prior

to handling the compound.
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Workflow for (R)-Tetrahydrothiophen-3-ol Risk Assessment

Information Gathering
(Review SDS & Literature)

Hazard Identification
(Irritant: Skin, Eye, Respiratory)

Exposure Assessment
(Quantity, Duration, Frequency)

Control Implementation
(Engineering, PPE, Admin)

Develop SOP
(Handling, Storage, Waste)

Emergency Preparedness
(Spill Kit, Eyewash, First Aid)

Training & Authorization
(Document Personnel Training)

Execute Experiment
(Follow SOP)

Review & Refine
(Post-Experiment Debrief)

Continuous Improvement

Click to download full resolution via product page

Caption: Laboratory Risk Assessment Workflow for (R)-Tetrahydrothiophen-3-ol.
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Engineering Controls
The primary method for controlling exposure is to handle the material in a way that minimizes

its release into the work environment.

Ventilation: All work with (R)-Tetrahydrothiophen-3-ol should be conducted in a certified

chemical fume hood to control vapor and aerosol exposure.[6][9]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[6][8]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling this compound.

Protection Type Specification Rationale

Eye/Face
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors causing serious eye

irritation.[1][6]

Hand
Solvent-resistant gloves (e.g.,

nitrile, neoprene).

Prevents skin contact and

irritation.[5]

Body
A fully-buttoned laboratory

coat.

Protects skin and personal

clothing from contamination.[5]

Respiratory
Not required if work is

performed in a fume hood.

A NIOSH-approved respirator

may be necessary for spill

cleanup or if engineering

controls fail.[6][8]

Handling and Storage Procedures
Handling Protocol:

Preparation: Cordon off the work area. Ensure the chemical fume hood is functioning

correctly. Assemble all necessary equipment and PPE.
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Aliquotting: Use spark-proof tools and ground equipment when transferring material to

prevent static discharge.[6] Avoid generating aerosols.

Post-Handling: Wash hands and any exposed skin thoroughly after handling is complete.[8]

Decontaminate the work surface.

Waste: Dispose of contaminated materials and excess chemical in a designated, labeled

hazardous waste container according to institutional and local regulations.[8]

Storage Protocol:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][8]

Keep away from heat, sparks, open flames, and other sources of ignition.[5]

Chemical Incompatibilities: Store separately from strong oxidizing agents, strong acids, and

strong bases to prevent potentially hazardous reactions.[8]

Section 5: Emergency Response Procedures
Rapid and correct response to an emergency is critical to minimizing harm.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

1. Immediately move the affected person to

fresh air.[8] 2. If breathing is difficult, provide

oxygen. If not breathing, begin artificial

respiration.[6] 3. Seek immediate medical

attention.[8]

Skin Contact

1. Immediately remove all contaminated

clothing.[7] 2. Flush the affected skin with

copious amounts of water for at least 15

minutes.[6][8] 3. If irritation persists, seek

medical attention.[8]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

[6][8] 2. Remove contact lenses if present and

easy to do.[7][8] 3. Seek immediate medical

attention, preferably from an ophthalmologist.[7]

Ingestion

1. Do NOT induce vomiting.[6] 2. Rinse the

mouth with water. If the person is conscious,

have them drink one or two glasses of water.[6]

[7] 3. Seek immediate medical attention.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[8] A water spray can be used to cool fire-exposed containers.[6]

Unsuitable Media: Do not use a direct water jet, as it may spread the fire.[10]

Hazards: Vapors may be heavier than air and can travel to an ignition source and flash back.

[6] Containers may explode when heated.[8] Firefighters must wear self-contained breathing

apparatus (SCBA) and full protective gear.[6][8]

Accidental Release Measures
Evacuate: Immediately evacuate non-essential personnel from the spill area.
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Ventilate: Ensure the area is well-ventilated, but do not direct fans at the spill.

Control Ignition Sources: Remove all sources of heat, sparks, and flames.[6]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

(e.g., vermiculite, sand, or earth). Do not use combustible materials.

Cleanup: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.[6]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Section 6: Toxicological Profile and Data Gaps
The toxicological data for (R)-Tetrahydrothiophen-3-ol is not comprehensive. The GHS

classification is based on available irritation data.[1]

Acute Toxicity: No specific LD50 or LC50 data is available for (R)-Tetrahydrothiophen-3-ol.
Related compounds are considered harmful if inhaled or swallowed.[6]

Carcinogenicity, Mutagenicity, Reproductive Toxicity: There is no data available to classify

the compound for these long-term health effects.[7][8] Studies on the parent compound,

Tetrahydrothiophene, did not find evidence of teratogenic or embryogenic effects, but this is

not sufficient to rule out such effects for this derivative.[11]

The absence of comprehensive toxicological data underscores the importance of the

"precautionary principle." All measures should be taken to minimize exposure until more

definitive data becomes available.

Section 7: Conclusion and Recommendations
(R)-Tetrahydrothiophen-3-ol is a valuable research chemical that presents moderate but

manageable hazards. Its primary risks are irritation to the skin, eyes, and respiratory system.[1]

Due to significant gaps in its toxicological profile, strict adherence to the handling and control

measures outlined in this guide is imperative. All work must be preceded by a thorough,

documented risk assessment, and all personnel must be trained on the specific hazards and
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emergency procedures. By implementing these protocols, researchers can work with this

compound safely and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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